Cas no 59682-44-9 (Phosphonic acid, (1-pyrrolidinylcarbonyl)-, diethyl ester)

• Product Name: Phosphonic acid, (1-pyrrolidinylcarbonyl)-, diethyl ester
• CAS No: 59682-44-9
• MF: C₉H₁₈NO₄P
• MW: 235.217283725739
• CID: 337698
• PubChem ID: 71442775
• Update Time: 2025-04-19

Phosphonic acid, (1-pyrrolidinylcarbonyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-pyrrolidinylcarbonyl)-, diethyl ester
• diethoxyphosphoryl(pyrrolidin-1-yl)methanone
• DTXSID40851634
• Diethyl (pyrrolidine-1-carbonyl)phosphonate
• 59682-44-9

• Inchi： 1S/C9H18NO4P/c1-3-13-15(12,14-4-2)9(11)10-7-5-6-8-10/h3-8H2,1-2H3
• InChI Key： MTSRTDYVXYQEAU-UHFFFAOYSA-N
• SMILES： P(C(N1CCCC1)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 235.09744
• Monoisotopic Mass: 235.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84